Cas no 1803582-62-8 (ethyl 2-[azetidin-3-yl(methyl)amino]acetate;dihydrochloride)

• Product Name: ethyl 2-[azetidin-3-yl(methyl)amino]acetate;dihydrochloride
• CAS No: 1803582-62-8
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• CID: 5191729
• PubChem ID: 75481388
• Update Time: 2026-03-05

ethyl 2-[azetidin-3-yl(methyl)amino]acetate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(azetidin-3-yl)(methyl)amino]acetate dihydrochloride
• ethyl 2-[azetidin-3-yl(methyl)amino]acetate;dihydrochloride

• Inchi： 1S/C8H16N2O2.2ClH/c1-3-12-8(11)6-10(2)7-4-9-5-7;;/h7,9H,3-6H2,1-2H3;2*1H
• InChI Key： DDODKNMDJDFTPR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN(C1CNC1)C.[H]Cl.[H]Cl

Additional information on ethyl 2-[azetidin-3-yl(methyl)amino]acetate;dihydrochloride

Professional Introduction to Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride (CAS No. 1803582-62-8)

Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride, identified by its CAS number 1803582-62-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its structural complexity and potential applications in drug development, particularly in the synthesis of novel bioactive molecules. The unique structural motif of this compound, featuring an azetidine ring linked to an acetic acid derivative, makes it a valuable scaffold for exploring pharmacological properties.

The molecular structure of Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride consists of an ethyl ester group attached to an acetic acid moiety, which is further modified by an azetidine ring substituted with a methylamino group at the 3-position. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various chemical and biological assays.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation. The azetidine ring in Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride serves as an excellent scaffold for constructing peptidomimetic structures. This is because the azetidine ring can effectively replace peptide bonds while maintaining similar conformational flexibility, thereby preserving the biological activity of the parent peptide.

One of the most compelling applications of this compound is in the field of enzyme inhibition. The structural features of Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride allow it to interact with enzymes in a manner similar to natural substrates or inhibitors. This property has been exploited in the design of inhibitors for various therapeutic targets, including kinases and proteases. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain kinases by binding to their active sites and blocking substrate binding.

The synthesis of Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include the formation of the azetidine ring through cyclization reactions, followed by functionalization with the methylamino group and esterification with ethanol. The final step involves converting the free base into its dihydrochloride salt to improve stability and solubility.

The pharmacological properties of Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride have been extensively studied in recent years. Research has demonstrated that this compound exhibits moderate affinity for certain enzyme targets, making it a promising lead compound for drug development. Additionally, its ability to cross the blood-brain barrier has been explored, suggesting potential applications in central nervous system disorders. These findings have prompted further investigation into its pharmacokinetic properties and potential therapeutic uses.

In conclusion, Ethyl 2-[azetidin-3-yl(methyl)amino]acetate; dihydrochloride (CAS No. 1803582-62-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing peptidomimetics and enzyme inhibitors. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the field of medicinal chemistry.